Cas no 152958-91-3 (4-Phenylbutyltrimethoxysilane)
4-Phenylbutyltrimethoxysilane Chemical and Physical Properties
Names and Identifiers
-
- 4-Phenylbutyltrimethoxysilane
- trimethoxy(4-phenylbutyl)silane
- 152958-91-3
- G71048
- DB-242111
- SCHEMBL2748794
- MFCD27966223
-
- MDL: MFCD27966223
- Inchi: 1S/C13H22O3Si/c1-14-17(15-2,16-3)12-8-7-11-13-9-5-4-6-10-13/h4-6,9-10H,7-8,11-12H2,1-3H3
- InChI Key: DFZGBLVHGSETPS-UHFFFAOYSA-N
- SMILES: [Si](CCCCC1C=CC=CC=1)(OC)(OC)OC
Computed Properties
- Exact Mass: 254.13386
- Monoisotopic Mass: 254.13382109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
4-Phenylbutyltrimethoxysilane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB391537-25 g |
4-Phenylbutyltrimethoxysilane, 95%; . |
152958-91-3 | 95% | 25 g |
€355.00 | 2023-07-19 | |
| abcr | AB391537-25g |
4-Phenylbutyltrimethoxysilane, 95%; . |
152958-91-3 | 95% | 25g |
€355.00 | 2024-07-23 | |
| abcr | AB391537-1g |
4-Phenylbutyltrimethoxysilane, 95%; . |
152958-91-3 | 95% | 1g |
€163.90 | 2025-04-20 | |
| abcr | AB391537-5g |
4-Phenylbutyltrimethoxysilane, 95%; . |
152958-91-3 | 95% | 5g |
€397.90 | 2025-04-20 |
4-Phenylbutyltrimethoxysilane Suppliers
4-Phenylbutyltrimethoxysilane Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 4-Phenylbutyltrimethoxysilane
Professional Introduction to 4-Phenylbutyltrimethoxysilane (CAS No. 152958-91-3)
4-Phenylbutyltrimethoxysilane, with the chemical formula C₁₁H₁₇NO₃Si and CAS number 152958-91-3, is a versatile organosilicon compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, finds applications in various industrial and scientific domains, particularly in the development of advanced materials and pharmaceutical intermediates.
The molecular structure of 4-Phenylbutyltrimethoxysilane consists of a phenyl group attached to a butyl chain, with three methoxy groups bonded to a silicon atom. This configuration imparts exceptional reactivity and functionalization capabilities, making it a valuable building block in synthetic chemistry. The presence of the methoxy groups allows for further chemical modifications, such as hydrolysis and condensation reactions, which are pivotal in the synthesis of silicate-based materials and cross-linked polymers.
In recent years, 4-Phenylbutyltrimethoxysilane has been extensively studied for its potential applications in the pharmaceutical industry. Its ability to act as a precursor for silanes with bioactive properties has opened new avenues in drug delivery systems and therapeutic agents. For instance, researchers have explored its use in developing micellar nanoparticles for targeted drug delivery, leveraging its hydrophobic and hydrophilic balance to enhance solubility and bioavailability of hydrophobic drugs.
Moreover, the compound's role in material science cannot be overstated. It serves as a key component in the synthesis of hybrid organic-inorganic materials, such as sol-gel derived coatings and coatings with enhanced mechanical and thermal properties. These materials find applications in electronics, automotive industries, and construction, where durability and performance are paramount. The incorporation of 4-Phenylbutyltrimethoxysilane into these formulations improves surface characteristics, leading to better adhesion and corrosion resistance.
The latest research in this domain highlights the compound's efficacy in catalytic processes. Studies have demonstrated its use as a ligand in transition metal-catalyzed reactions, facilitating the synthesis of complex organic molecules with high selectivity and yield. This application is particularly relevant in pharmaceutical manufacturing, where efficient catalytic systems are essential for producing active pharmaceutical ingredients (APIs) at scale.
Additionally, 4-Phenylbutyltrimethoxysilane has been investigated for its potential role in environmental remediation. Its reactivity with various pollutants allows for the development of novel methods for water purification and soil treatment. By participating in redox reactions, it can help degrade harmful substances into less toxic forms, contributing to sustainable environmental practices.
The compound's versatility also extends to its use in agrochemicals. Researchers have utilized 4-Phenylbutyltrimethoxysilane to develop new pesticides and herbicides with improved efficacy and lower environmental impact. Its ability to form stable complexes with active ingredients enhances their absorption by plants while minimizing residues on food crops.
In conclusion, 4-Phenylbutyltrimethoxysilane (CAS No. 152958-91-3) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features enable it to serve as a crucial intermediate in pharmaceuticals, materials science, catalysis, environmental chemistry, and agrochemicals. As research continues to uncover new functionalities and applications for this compound, its importance is set to grow even further.
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